Cas no 707541-47-7 (5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one)

5-Fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one is a fluorinated spirocyclic compound featuring a benzofuranone core fused with a piperidine ring. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The fluorine substitution enhances metabolic stability and bioavailability, while the spirocyclic framework offers conformational rigidity, potentially improving target binding selectivity. Its well-defined heterocyclic system is suitable for further functionalization, enabling the development of novel bioactive molecules. The compound's high purity and consistent synthesis route ensure reproducibility in research applications. Its structural features make it particularly relevant for studies in central nervous system (CNS) targeting and enzyme inhibition.
5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one structure
707541-47-7 structure
Product Name:5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
CAS No:707541-47-7
MF:C12H12FNO2
MW:221.227586746216
MDL:MFCD19443494
CID:2189611
PubChem ID:22660731
Update Time:2025-10-27

5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-3h-spiro[isobenzofuran-1,4-piperidin]-3-one
    • 6-fluorospiro[2-benzofuran-3,4'-piperidine]-1-one,hydrochloride
    • 5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
    • SCHEMBL738397
    • 5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidin]-3-one
    • CS-0101251
    • 6-fluorospiro[2-benzofuran-3,4'-piperidine]-1-one
    • MFCD19443494
    • ARKQQEOEWIQJBC-UHFFFAOYSA-N
    • 707541-47-7
    • DB-002597
    • AS-41579
    • 5-fluoro-3h-spiro[isobenzofuran-1,4'-piperidin]-3-one
    • AKOS024092051
    • MDL: MFCD19443494
    • Inchi: 1S/C12H12FNO2/c13-8-1-2-10-9(7-8)11(15)16-12(10)3-5-14-6-4-12/h1-2,7,14H,3-6H2
    • InChI Key: ARKQQEOEWIQJBC-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(=O)OC12CCNCC1

Computed Properties

  • Exact Mass: 221.08520679g/mol
  • Monoisotopic Mass: 221.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 408.1±45.0 °C at 760 mmHg
  • Flash Point: 200.6±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Security Information

5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Pricemore >>

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Additional information on 5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

Recent Advances in the Study of 5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS: 707541-47-7)

The compound 5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS: 707541-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) targeting agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its therapeutic utility.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one, highlighting its efficient production through a multi-step process involving fluorination and spirocyclization. The study emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluation. Furthermore, the research team identified optimal conditions for large-scale synthesis, paving the way for industrial applications.

Pharmacological investigations have revealed that 5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one exhibits potent binding affinity to sigma-1 and sigma-2 receptors, which are implicated in various neurological disorders, including Alzheimer's disease and schizophrenia. A preclinical study conducted in 2024 demonstrated that the compound significantly ameliorates cognitive deficits in rodent models of Alzheimer's disease, suggesting its potential as a therapeutic agent. The study also reported a favorable safety profile, with minimal off-target effects.

In addition to its CNS applications, recent research has explored the compound's role in cancer therapy. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of sigma receptors. The study proposed that the compound's mechanism of action involves induction of apoptosis and inhibition of cell proliferation, making it a candidate for further development in oncology.

Despite these promising findings, challenges remain in the clinical translation of 5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research aims to optimize the compound's pharmacokinetic properties through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, 5-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS: 707541-47-7) represents a versatile scaffold with significant therapeutic potential. Its applications in CNS disorders and oncology highlight its broad utility, while ongoing research continues to uncover new avenues for its use. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

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